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Compound of Interest

Compound Name: Crebtide

CAS No.: 149155-45-3

Cat. No.: B550015

Get Quote

For researchers, scientists, and drug development professionals, the accurate detection and

quantification of kinase activity is paramount. Crebtide, a synthetic peptide substrate for

several kinases including Protein Kinase A (PKA), is a widely used tool in kinase activity

assays. This guide provides a comprehensive comparison of four common methods for

detecting Crebtide phosphorylation: Time-Resolved Fluorescence Resonance Energy Transfer

(TR-FRET), Enzyme-Linked Immunosorbent Assay (ELISA), AlphaScreen, and Radiolabeled

ATP Assays.

This comparison guide delves into the experimental protocols, performance data, and

operational considerations for each method to assist you in selecting the most suitable

approach for your research needs.

At a Glance: Comparison of Crebtide
Phosphorylation Detection Methods
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Feature
TR-FRET
(LANCE Ultra
& HTRF)

ELISA AlphaScreen
Radiolabeled
ATP Assay ([γ-
³²P]ATP)

Principle

Homogeneous

proximity assay

based on

fluorescence

resonance

energy transfer

between a donor

and acceptor

fluorophore.

Heterogeneous

immunoassay

using an

antibody specific

to

phosphorylated

Crebtide, with

colorimetric,

fluorometric, or

chemiluminescen

t detection.

Homogeneous,

bead-based

proximity assay

where

phosphorylation

brings donor and

acceptor beads

together,

generating a

luminescent

signal.

Direct

measurement of

the incorporation

of a radiolabeled

phosphate group

from ATP into the

Crebtide

substrate.

Throughput
High to Very

High
Low to High

High to Very

High
Low to Medium

Sensitivity High Moderate to High High Very High

Z'-factor
Typically > 0.7[1]

[2]

Generally 0.5 -

0.75[3]
Typically > 0.7[4]

Not typically

used for this

assay format

Cost per Well Moderate to High Low to Moderate Moderate to High

Low (reagents),

High (disposal &

safety)

Ease of Use
Simple "mix-and-

read" format

Multiple wash

and incubation

steps

Simple "mix-and-

read" format

Requires

handling of

radioactive

materials and

specialized

disposal

Instrumentation

TR-FRET

enabled plate

reader

Standard ELISA

plate reader

AlphaScreen

enabled plate

reader

Scintillation

counter or

phosphorimager
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In-Depth Analysis of Detection Methods
Time-Resolved Fluorescence Resonance Energy
Transfer (TR-FRET)
TR-FRET assays, such as LANCE® Ultra and HTRF®, are homogeneous assays that rely on

the transfer of energy between a donor fluorophore (typically a europium or terbium chelate)

and an acceptor fluorophore.[5] When the donor and acceptor are in close proximity, excitation

of the donor results in a prolonged fluorescent signal from the acceptor. In the context of

Crebtide phosphorylation, this is achieved by using a ULight™-labeled Crebtide peptide and a

europium-labeled anti-phospho-CREB antibody.[6] Phosphorylation of the Crebtide brings the

donor and acceptor into proximity, generating a FRET signal.

Experimental Workflow (LANCE® Ultra PKA Assay)

Enzymatic Reaction

Detection

Prepare 2X PKA solution

Mix PKA, ULight-Crebtide,
and ATP in a microplatePrepare 4X ULight-Crebtide

Prepare 4X ATP

Incubate at room temperature
(e.g., 60 minutes) Add Stop Solution (EDTA)Stop Reaction Add Detection Mix

(Eu-anti-phospho-CREB antibody)
Incubate at room temperature

(e.g., 60 minutes) Read TR-FRET signal
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TR-FRET Experimental Workflow

Detailed Protocol (LANCE® Ultra PKA Assay)
Prepare Reagents:
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1X Kinase Assay Buffer: 50 mM HEPES pH 7.5, 1 mM EGTA, 10 mM MgCl₂, 2 mM DTT,

and 0.01% Tween-20.

2X PKA solution: Dilute PKA to 20 pM in Kinase Assay Buffer.

4X ULight™-Crebtide solution: Dilute ULight™-labeled Crebtide to 200 nM in Kinase

Assay Buffer.

4X ATP solution: Prepare serial dilutions of ATP (e.g., 40 nM to 4 mM) in Kinase Assay

Buffer.

4X Stop Solution: 40 mM EDTA in 1X LANCE Detection Buffer.

4X Detection Mix: Dilute Europium-anti-phospho-CREB antibody to 8 nM in 1X LANCE

Detection Buffer.

Enzymatic Reaction (10 µL final volume):

Add 5 µL of 2X PKA solution to a 384-well white microplate.

Add 2.5 µL of 4X ULight™-Crebtide solution (final concentration 50 nM).

Add 2.5 µL of 4X ATP solution (final concentrations ranging from 10 nM to 1 mM).

Cover the plate and incubate for 60 minutes at 23°C.

Detection (20 µL final volume):

Add 5 µL of 4X Stop Solution and incubate for 5 minutes at 23°C.

Add 5 µL of 4X Detection Mix (final antibody concentration 2 nM).

Cover the plate and incubate for 60 minutes at 23°C.

Read the plate in a TR-FRET-compatible reader (excitation at 320 or 340 nm, emission at

665 nm).

Enzyme-Linked Immunosorbent Assay (ELISA)
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ELISA is a plate-based immunoassay that detects a specific phosphorylated substrate. In a

typical sandwich ELISA for phospho-Crebtide, a capture antibody specific for Crebtide is

coated onto the microplate wells. After the kinase reaction, the sample is added to the wells,

and the phosphorylated Crebtide is detected using a specific primary antibody against the

phosphorylated residue, followed by a secondary antibody conjugated to an enzyme (e.g.,

HRP) that catalyzes a colorimetric, fluorometric, or chemiluminescent reaction.

Experimental Workflow (Sandwich ELISA)

Plate Coating

Kinase Reaction & Binding Detection

Coat plate with
capture antibody Wash and block

Add reaction mixture
to coated plate wells

Perform kinase reaction
in separate tubes Incubate and wash Add phospho-specific

detection antibody Incubate and wash Add HRP-conjugated
secondary antibody Incubate and wash Add substrate

and measure signal

Kinase Reaction Detection

Prepare kinase reaction mix
(PKA, biotinylated Crebtide, ATP) Incubate at room temperature

Add Stop/Detection Mix
(EDTA, anti-phospho-CREB antibody,

Protein A Acceptor Beads)
Incubate in the dark Add Streptavidin

Donor Beads Incubate in the dark Read AlphaScreen signal
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Kinase Reaction Separation Detection

Prepare reaction mix
(PKA, Crebtide, cold ATP) Add [γ-³²P]ATP to initiate Incubate at 30°C Spot reaction mixture

onto phosphocellulose paper
Wash paper to remove
unreacted [γ-³²P]ATP Air dry the paper

Quantify radioactivity
(Scintillation counting or

Phosphorimaging)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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